Cas no 2839143-24-5 (1,1-Dimethylethyl 4-formyl-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: 1,1-Dimethylethyl 4-formyl-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2839143-24-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5464277
• Update Time: 2025-05-20

1,1-Dimethylethyl 4-formyl-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-formyl-2-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-12(8-14)5-4-9(13)6-12/h8-9H,4-7H2,1-3H3
• InChI Key： YQKUXZFKUQWPEM-UHFFFAOYSA-N
• SMILES： C12CC(C=O)(CC1)CN2C(OC(C)(C)C)=O

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.7±25.0 °C(Predicted)
• pka: -2.04±0.40(Predicted)

Additional information on 1,1-Dimethylethyl 4-formyl-2-azabicyclo[2.2.1]heptane-2-carboxylate

Research Briefing on 1,1-Dimethylethyl 4-formyl-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS: 2839143-24-5) in Chemical Biology and Pharmaceutical Applications

The compound 1,1-Dimethylethyl 4-formyl-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS: 2839143-24-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and drug discovery. This bicyclic structure, featuring both an aldehyde and a carboxylate ester functional group, offers unique reactivity and versatility for further chemical modifications. Recent studies have highlighted its potential as a building block for the development of protease inhibitors, neuroactive compounds, and other pharmacologically relevant molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient use of this compound in the synthesis of selective cathepsin K inhibitors. The aldehyde functionality at the 4-position allowed for reductive amination reactions with various amines, yielding potent inhibitors with IC50 values in the low nanomolar range. The rigid bicyclic scaffold contributed to enhanced binding affinity and selectivity, addressing previous challenges with off-target effects observed in earlier inhibitor designs.

Another significant application was reported in ACS Chemical Neuroscience, where derivatives of 2839143-24-5 were explored as modulators of nicotinic acetylcholine receptors (nAChRs). The study found that structural modifications of this core scaffold could fine-tune subtype selectivity, potentially leading to new treatments for neurological disorders. The tert-butyl ester group was found to be particularly important for blood-brain barrier penetration, while the formyl group served as an ideal handle for further derivatization.

From a synthetic chemistry perspective, recent advances in asymmetric catalysis have improved access to enantiomerically pure forms of this compound. A 2024 Nature Catalysis paper described a novel organocatalytic approach that achieves >99% ee for the key bicyclic framework, addressing previous challenges with racemic mixtures in pharmacological applications. This development is particularly significant as the stereochemistry of the 2-azabicyclo[2.2.1]heptane system profoundly influences biological activity.

In the pharmaceutical industry, several companies have included 1,1-Dimethylethyl 4-formyl-2-azabicyclo[2.2.1]heptane-2-carboxylate in their development pipelines. Patent filings from 2023-2024 reveal its use in prodrug strategies, where the tert-butyl ester serves as a cleavable protecting group for carboxylic acid-containing therapeutics. The compound's stability under physiological conditions combined with its predictable metabolism makes it particularly attractive for these applications.

Looking forward, researchers anticipate expanded applications of this scaffold in fragment-based drug discovery and targeted protein degradation. Its moderate molecular weight (225.27 g/mol) and favorable physicochemical properties position it well for these emerging approaches. Current challenges include optimizing synthetic routes for large-scale production and further exploring structure-activity relationships through systematic derivatization studies.